Cas no 106308-43-4 (1H-1,2,3-Triazole-4,5-dicarboxamide, 1-[(2,6-difluorophenyl)methyl]-)

• Product Name: 1H-1,2,3-Triazole-4,5-dicarboxamide, 1-[(2,6-difluorophenyl)methyl]-
• CAS No: 106308-43-4
• MF: C₁₁H₉F₂N₅O₂
• MW: 281.218268156052
• CID: 1175425
• PubChem ID: 21282669
• Update Time: 2025-04-20

1H-1,2,3-Triazole-4,5-dicarboxamide, 1-[(2,6-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dicarboxamide, 1-[(2,6-difluorophenyl)methyl]-
• SCHEMBL9857412
• DTXSID801165506
• 106308-43-4
• 1-[(2,6-Difluorophenyl)methyl]-1H-1,2,3-triazole-4,5-dicarboxamide

• Inchi： 1S/C11H9F2N5O2/c12-6-2-1-3-7(13)5(6)4-18-9(11(15)20)8(10(14)19)16-17-18/h1-3H,4H2,(H2,14,19)(H2,15,20)
• InChI Key： DJBPPAUNFOJQJT-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN1C(C(N)=O)=C(C(N)=O)N=N1)F

Computed Properties

• Exact Mass: 281.07257
• Monoisotopic Mass: 281.07243087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.89